Cas no 1427083-45-1 (5-amino-6-methylpyridine-2-carboxylic acid)

• Product Name: 5-amino-6-methylpyridine-2-carboxylic acid
• CAS No: 1427083-45-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 4900492
• PubChem ID: 82594963
• Update Time: 2025-05-26

5-amino-6-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-6-methylpicolinic acid
• 5-amino-6-methylpyridine-2-carboxylic acid

• Inchi： 1S/C7H8N2O2/c1-4-5(8)2-3-6(9-4)7(10)11/h2-3H,8H2,1H3,(H,10,11)
• InChI Key： ODXWNZYERGNWKK-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C(C)=N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 0.4
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-amino-6-methylpyridine-2-carboxylic acid

5-Amino-6-Methylpyridine-2-Carboxylic Acid: A Comprehensive Overview

5-Amino-6-Methylpyridine-2-Carboxylic Acid, also known by its CAS number CAS 1427083-45-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, and it incorporates both an amino group and a carboxylic acid group at specific positions on the ring. The presence of these functional groups imparts unique chemical properties, making it a valuable molecule for various applications.

The structure of 5-amino-6-methylpyridine-2-carboxylic acid is characterized by the substitution pattern on the pyridine ring. The amino group (-NH₂) is located at the 5-position, while the carboxylic acid group (-COOH) is at the 2-position. Additionally, a methyl group (-CH₃) is attached at the 6-position. This specific arrangement of substituents influences the compound's reactivity, solubility, and biological activity.

Recent studies have highlighted the potential of 5-amino-6-methylpyridine-2-carboxylic acid in drug discovery and development. Its ability to act as a precursor for more complex molecules has been explored in various synthetic pathways. For instance, researchers have utilized this compound as a building block for constructing bioactive molecules with potential anti-inflammatory and anticancer properties.

In terms of synthesis, several methods have been reported for the preparation of CAS 1427083-45-1. One common approach involves the modification of pyridine derivatives through nucleophilic substitution or coupling reactions. These methods often require precise control over reaction conditions to ensure high yields and purity of the final product.

The chemical properties of 5-amino-6-methylpyridine-2-carboxylic acid make it suitable for applications in materials science as well. Its ability to form coordination complexes with metal ions has been explored for use in catalysis and sensor technologies. Recent advancements in this area have demonstrated its potential as a ligand in homogeneous catalysis, where it facilitates efficient transformations of organic substrates.

Beyond its chemical applications, this compound has also gained attention in biological systems. Studies have shown that it exhibits moderate activity against certain enzymes, making it a candidate for further investigation in medicinal chemistry. Researchers are particularly interested in its potential to modulate cellular signaling pathways associated with diseases such as cancer and neurodegenerative disorders.

In conclusion, 5-amino-6-methylpyridine-2-carboxylic acid, with its unique structure and versatile functional groups, continues to be a focal point in both academic research and industrial applications. Its role as a precursor, ligand, and bioactive molecule underscores its importance in advancing scientific knowledge and technological innovations.